N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-ethylthiourea

• IUPAC Name: 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-ethylthiourea
• InChI: InChI=1S/C13H20N2O2S/c1-4-14-13(18)15-8-7-10-5-6-11(16-2)12(9-10)17-3/h5-6,9H,4,7-8H2,1-3H3,(H2,14,15,18)
• InChI Key: VSBSOPARBOJNRD-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)NCCC1=CC(=C(C=C1)OC)OC
• Molecular Formula: C13H20N2O2S
• Molecular Weight: 268.38 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-ethylthiourea, commonly known as DMPEETA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMPEETA is a thiourea derivative that has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of DMPEETA is complex and not fully understood. It is believed to act through a range of mechanisms, including the inhibition of acetylcholinesterase, the modulation of GABA receptor activity, and the activation of TRPM8 channels. These effects are thought to contribute to the various biochemical and physiological effects of DMPEETA, including its effects on neurotransmission, pain sensation, and thermoregulation.
Biochemical and Physiological Effects:
DMPEETA has been found to exhibit a range of biochemical and physiological effects, including the inhibition of acetylcholinesterase, the modulation of GABA receptor activity, and the activation of TRPM8 channels. These effects have been studied in various biological systems, including cell cultures, animal models, and human subjects. DMPEETA has been found to have potential applications in the treatment of various neurological and psychiatric disorders, including Alzheimer's disease, Parkinson's disease, and anxiety disorders.

Advantages and Limitations for Lab Experiments

DMPEETA has several advantages for use in scientific research. It is highly pure and suitable for use in a range of experimental systems, including cell cultures, animal models, and human subjects. It has been extensively studied and has a well-established profile of biochemical and physiological effects. However, there are also limitations to the use of DMPEETA in lab experiments. It is a complex compound that requires specialized knowledge and equipment for synthesis and purification. It can also be expensive and difficult to obtain, which may limit its use in certain research settings.

Future Directions

There are several potential future directions for research on DMPEETA. One area of interest is the development of new synthesis methods that are more efficient and cost-effective. Another area of interest is the investigation of the mechanisms underlying the various biochemical and physiological effects of DMPEETA, which may lead to the development of new therapeutic agents for neurological and psychiatric disorders. Additionally, further research is needed to determine the safety and efficacy of DMPEETA in human subjects, which may pave the way for its use in clinical settings.

Synthesis Methods

DMPEETA can be synthesized through a multi-step process that involves the reaction of 3,4-dimethoxyphenylacetonitrile with ethylmagnesium bromide, followed by the addition of thiourea and subsequent purification steps. The synthesis of DMPEETA is a complex process that requires specialized knowledge and equipment, but the resulting compound is highly pure and suitable for use in scientific research.

Scientific Research Applications

DMPEETA has been widely used in scientific research as a tool to study various biological processes. It has been found to exhibit a range of biochemical and physiological effects, including the inhibition of acetylcholinesterase, the modulation of GABA receptor activity, and the activation of TRPM8 channels. These effects make DMPEETA a valuable tool for studying the mechanisms underlying various biological processes, including neurotransmission, pain sensation, and thermoregulation.